Cas no 2757925-38-3 (1-[(2,2,2-trifluoroacetamido)methyl]-5H,6H,7H,8H-imidazo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 1-[(2,2,2-trifluoroacetamido)methyl]-5H,6H,7H,8H-imidazo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 2757925-38-3
• MF: C₁₁H₁₂F₃N₃O₃
• MW: 291.226492881775
• CID: 6028180
• PubChem ID: 165756646
• Update Time: 2025-06-15

1-[(2,2,2-trifluoroacetamido)methyl]-5H,6H,7H,8H-imidazo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101648
• 2757925-38-3
• 1-[(2,2,2-trifluoroacetamido)methyl]-5H,6H,7H,8H-imidazo[1,5-a]pyridine-3-carboxylic acid

• Inchi： 1S/C11H12F3N3O3/c12-11(13,14)10(20)15-5-6-7-3-1-2-4-17(7)8(16-6)9(18)19/h1-5H2,(H,15,20)(H,18,19)
• InChI Key： LJXSIABSUSXBGX-UHFFFAOYSA-N
• SMILES： FC(C(NCC1=C2CCCCN2C(C(=O)O)=N1)=O)(F)F

Computed Properties

• Exact Mass: 291.08307574g/mol
• Monoisotopic Mass: 291.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-[(2,2,2-trifluoroacetamido)methyl]-5H,6H,7H,8H-imidazo[1,5-a]pyridine-3-carboxylic acid

Recent Advances in the Study of 1-[(2,2,2-trifluoroacetamido)methyl]-5H,6H,7H,8H-imidazo[1,5-a]pyridine-3-carboxylic acid (CAS: 2757925-38-3)

The compound 1-[(2,2,2-trifluoroacetamido)methyl]-5H,6H,7H,8H-imidazo[1,5-a]pyridine-3-carboxylic acid (CAS: 2757925-38-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of this compound, which serves as a key intermediate in the development of novel small-molecule inhibitors. Researchers have optimized its synthesis route to improve yield and purity, making it more accessible for further pharmacological evaluation. The trifluoroacetamido moiety in particular has been identified as a critical functional group that enhances the compound's stability and binding affinity to target proteins.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its precise mode of action and to identify its molecular targets.

Moreover, recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that the compound has favorable bioavailability and metabolic stability, which are essential characteristics for a potential drug candidate. However, additional in vivo studies are required to confirm these observations and to assess its safety profile.

In conclusion, 1-[(2,2,2-trifluoroacetamido)methyl]-5H,6H,7H,8H-imidazo[1,5-a]pyridine-3-carboxylic acid represents a promising scaffold for drug discovery. Its unique chemical structure and preliminary biological data warrant further investigation to fully exploit its therapeutic potential. Future research should focus on optimizing its pharmacological properties and conducting comprehensive preclinical evaluations to advance its development as a novel therapeutic agent.